Cas no 141-97-9 (Ethyl acetoacetate)

Ethyl acetoacetate Properties

Names and Identifiers

• Ethyl acetoacetate
• Acetoacetic ester
• EAA
• Ethyl 3-oxobutanoate
• Ethyl acetylacetate
• Ethyl beta-ketobutyrate
• Ethyl acetoacetate (EAA)
• 3-Oxobutanoic acid ethyl ester
• 3-Oxobutyric acid ethyl ester
• Acetoacetic Acid Ethyl Ester
• Diacetic ester
• Ethyl 3-oxo-butanoate
• Ethyl 3-Oxobutyrate
• ACE
• EAA en
• FEMA 2415
• DIACETIC ETHER
• Ethylacetacetat
• ACETOACETIC ETHER
• 乙酰乙酸乙酯
• diaceticester
• AKOS BBS-00004335
• Butanoic acid, 3-oxo-, ethyl ester
• ethyl acetylacetonate
• acetoacetic acid, ethyl ester
• 3-oxobutanoic acid ethyl ester
• Active acetylacetate
• Ethyl acetyl acetate
• active acetyl acetate
• 3-Oxo-butyric acid ethyl ester
• ethyl-acetoacetate
• Acetoctan ethylnaty
• 1-Ethoxybutane-1,3-dione
• Et
• 3-Oxobutyric Acid Ethyl Ester
• ACETOACETIC ESTER
• +Expand

• MDL： MFCD00009199
• InChIKey： XYIBRDXRRQCHLP-UHFFFAOYSA-N
• Inchi： 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3
• SMILES： O(C(C([H])([H])C(C([H])([H])[H])=O)=O)C([H])([H])C([H])([H])[H]
• BRN： 385838

Computed Properties

• Exact Mass: 130.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.062994
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.52860
• PSA: 43.37000
• Merck: 3758
• Refractive Index: n20/D 1.419
• Water Partition Coefficient: 116 g/L (20 ºC)
• Boiling Point: 181 °C(lit.)
• Melting Point: −43 °C (lit.)
• Vapor Pressure: 1 mmHg ( 28.5 °C)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• FEMA: 2415 | ETHYL ACETOACETATE
• Solubility: 116 g/L (20°C)
• Relative Polarity: 0.577
• Color/Form: Colorless liquid with aromatic fragrance.
• PH: 4.0 (110g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with acids, bases, oxidizing agents, reducing agents, alkali metals. Combustible.
• Solubility: Slightly soluble in water, soluble in organic solvents. Dissolve 12% in water at 25 ℃; Water dissolved 4.9% in ethyl acetoacetate.
• Sensitiveness: Sensitive to humidity
• pka: 11(at 25℃)
• Density: 1.029 g/mL at 20 °C(lit.)

Ethyl acetoacetate Security Information

• Symbol: GHS07
• RTECS：AK5250000
• WGK Germany：1
• Safety Term：3.2
• Safety Instruction： S26-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• PackingGroup：III
• Risk Phrases： R36: eye irritation.
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 3.98 g/kg (Smyth)
• Explosive Limit：1.0-54%(V)
• HazardClass：3.2

Ethyl acetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters